Cas no 2248341-93-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate
• CAS No: 2248341-93-5
• MF: C₁₂H₉NO₆S
• MW: 295.267962217331
• CID: 5791572
• PubChem ID: 165724433
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate
• EN300-6513623
• 2248341-93-5

• Inchi： 1S/C12H9NO6S/c1-2-20(17,18)7-10(14)19-13-11(15)8-5-3-4-6-9(8)12(13)16/h2-6H,1,7H2
• InChI Key： SWOJDSCEUHTJKH-UHFFFAOYSA-N
• SMILES： S(C=C)(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 295.01505818g/mol
• Monoisotopic Mass: 295.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate (CAS No. 2248341-93-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate (CAS No. 2248341-93-5) is a highly specialized chemical entity with significant applications in pharmaceutical and materials science research. Its unique structure, combining an isoindole core with an ethenesulfonyl acetate moiety, makes it a valuable intermediate for synthesizing advanced functional materials and bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and polymer chemistry, particularly in the development of targeted therapeutics and smart materials.

In recent years, the demand for high-performance intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate has surged, driven by advancements in precision medicine and sustainable chemistry. This compound’s reactivity and versatility align with the growing focus on green synthesis and biocompatible materials, topics frequently searched in academic and industrial databases. Its CAS No. 2248341-93-5 is often queried alongside terms such as "click chemistry", "photo-crosslinking", and "bioconjugation", reflecting its relevance in cutting-edge applications.

The molecular architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate features a dihydroisoindole scaffold, which is known for its electron-accepting properties and thermal stability. These characteristics make it suitable for designing organic semiconductors and photoresponsive materials, areas gaining traction in renewable energy research. Additionally, the ethenesulfonyl group enables selective Michael addition reactions, a key strategy in biomolecule labeling and polymer functionalization.

From a synthetic perspective, CAS No. 2248341-93-5 is often explored for its role in cascade reactions and multicomponent couplings. Its compatibility with microwave-assisted synthesis and flow chemistry techniques addresses the industry’s push for efficient manufacturing processes. Users searching for "scalable synthesis" or "high-yield routes" frequently encounter this compound in patent literature and journal articles, underscoring its industrial relevance.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethenesulfonyl)acetate represents a nexus of innovation across multiple disciplines. Its CAS No. 2248341-93-5 serves as a gateway to discussions on molecular design, process optimization, and emerging technologies, making it a focal point for researchers and developers alike.